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3-Bromo-7-(4-
Compound Name: _
bromobenzoyl)indole

Cat. No.: B12724446

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Bromo-7-(4-bromobenzoyl)indole is a chemical compound identified with the CAS number
1279501-08-4.[1][2][3] Structurally, it is a derivative of indole, featuring a bromo substitution at
the 3-position of the indole ring and a 4-bromobenzoyl group attached at the 7-position. This
compound is recognized primarily as an impurity related to Bromfenac, a nonsteroidal anti-
inflammatory drug (NSAID).[1][4] While the indole scaffold is of significant interest in medicinal
chemistry due to its presence in a wide array of biologically active molecules, detailed public
information specifically on the biological activity and mechanisms of 3-Bromo-7-(4-
bromobenzoyl)indole is limited. This guide provides a summary of the available technical data
for this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Bromo-7-(4-
bromobenzoyl)indole is presented in the table below. This data is compiled from various
chemical supplier and database sources.
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Property Value Source(s)

CAS Number 1279501-08-4 [11[2][3]
(3-Bromo-1H-indol-7-yl)(4-

IUPAC Name [1]
bromophenyl)methanone

Indole, 3-Bromo-7-(4-

Synonyms bromobenzoyl); Bromfenac [31[4]
Impurity A
Molecular Formula C1s5HoBr2NO [11121[3]
Molecular Weight 379.05 g/mol [11[3]114]
Not explicitly stated, typically a
Appearance .
solid
Storage 2-8°C Refrigerator [3]

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of 3-Bromo-7-(4-
bromobenzoyl)indole are not readily available in the public domain. As an impurity of
Bromfenac, its formation is likely a byproduct of the Bromfenac synthesis process. General
synthetic routes for related brominated indoles and 7-benzoylindoles exist, but a specific,
validated protocol for this compound has not been identified in the searched literature.

Biological Activity and Signaling Pathways

There is a significant lack of publicly available data regarding the specific biological activity of
3-Bromo-7-(4-bromobenzoyl)indole. While the broader class of indole derivatives is known to
exhibit a wide range of pharmacological activities, including anti-inflammatory, anticancer, and
antimicrobial effects, no quantitative data or mechanistic studies for this particular compound
have been found.

Consequently, there is no information available to describe any signaling pathways modulated
by 3-Bromo-7-(4-bromobenzoyl)indole.
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Visualization of Workflows and Pathways

As no experimental workflows or signaling pathways involving 3-Bromo-7-(4-
bromobenzoyl)indole have been described in the available literature, the generation of
corresponding diagrams is not possible at this time.

Conclusion

3-Bromo-7-(4-bromobenzoyl)indole, CAS number 1279501-08-4, is a known impurity of the
NSAID Bromfenac. While its chemical structure and basic physical properties are documented,
there is a notable absence of in-depth technical information in the public domain. Detailed
experimental protocols, quantitative biological activity data, and information on its effects on
cellular signaling pathways are currently unavailable. This scarcity of information suggests that
3-Bromo-7-(4-bromobenzoyl)indole is either a relatively new or understudied compound.
Further research would be required to elucidate its pharmacological profile and potential
applications in drug development. Researchers interested in this compound are advised that it
is commercially available from various suppliers for research and analysis purposes.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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